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Compound of Interest

Compound Name: 5,7-Dichloro-4-hydroxyquinoline
CAS No.: 21873-52-9

Cat. No.: B1622274

Get Quote

Physicochemical Profiling and Synthetic Utility[2][3]
Executive Summary

5,7-Dichloro-4-hydroxyquinoline (also designated as 5,7-dichloroquinolin-4-ol) is a fused
bicyclic nitrogen heterocycle serving as a pivotal intermediate in the synthesis of antimalarial
drugs, NMDA receptor antagonists (e.g., 5,7-dichlorokynurenic acid), and agricultural
fungicides (e.g., Quinoxyfen metabolites).[1][2][3][4]1[5][6][71[8][°9][10]

Unlike its isomer 4,7-dichloroquinoline (the precursor to chloroquine), the 5,7-dichloro variant is
characterized by a specific substitution pattern that influences its electronic properties and
binding affinity in metallo-enzyme active sites.[1] This guide details its molecular identity,
validated synthetic pathways, and structural dynamics.[1]

Part 1: Physicochemical Identity[5]

The molecule exists in a tautomeric equilibrium between the enol form (4-hydroxyquinoline)
and the keto form (4(1H)-quinolone).[1][2] In the solid state and polar solvents, the keto form
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predominates due to aromatic stabilization and intermolecular hydrogen bonding, resulting in a
significantly high melting point.[1]

ble 1- Molecular Snecificai

Property Data
5,7-Dichloroquinolin-4-ol (or 5,7-dichloro-1H-
IUPAC Name o
quinolin-4-one)
CAS Registry Number 171850-29-6
Molecular Formula CoHsCI2NO
Molecular Weight 214.05 g/mol
Exact Mass 212.9748 Da
Appearance Off-white to tan solid
Melting Point >300 °C (Decomposes)
Low in water; soluble in DMSO, hot acetic acid,
Solubility and dilute alkali (forming phenolate/enolate).[2]
[31[9][11]
pKa (Calculated) ~9.5 (OH/NH), Amphoteric nature

Structural Dynamics: Tautomerism

The reactivity of 5,7-dichloro-4-hydroxyquinoline is governed by its tautomeric state.[1][2]
While often named as a "hydroxy" compound, the 4-quinolone tautomer is the reactive species
in N-alkylation reactions, whereas O-alkylation or chlorination (to 4,5,7-trichloroquinoline)
proceeds via the hydroxy form.[1]
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Figure 1: Tautomeric equilibrium favoring the 4-quinolone form, which dictates the high melting
point and solubility profile.[1][2]

Part 2: Synthetic Methodology

The most authoritative route for synthesizing 5,7-dichloro-4-hydroxyquinoline is the Gould-
Jacobs Reaction.[1][2] This sequence utilizes 3,5-dichloroaniline as the starting material.[1][5]
Due to the symmetry of the meta-substituted aniline, cyclization occurs exclusively at the ortho-
position flanked by a hydrogen and a chlorine, or two chlorines? Correction: In 3,5-
dichloroaniline, the two ortho positions are equivalent (flanked by H and CI).[1] Cyclization
yields the 5,7-dichloro isomer exclusively.[1]

Validated Protocol

Reagents:

3,5-Dichloroaniline (CAS 626-43-7)[2][5]

Diethyl ethoxymethylenemalonate (EMME)[1][2]

Dowtherm A (Diphenyl ether/biphenyl eutectic mixture)[1][2]

Sodium Hydroxide (NaOH)[1][2][3][8]

Step-by-Step Workflow:

e Condensation (Formation of Anilinoacrylate):

o Mix equimolar amounts of 3,5-dichloroaniline and EMME.
o Heat to 110-140°C. Ethanol is evolved as a byproduct.[1]

o Checkpoint: Drive the reaction until ethanol evolution ceases.[1][8] The product is diethyl
2-(((3,5-dichlorophenyl)amino)methylene)malonate.[1][2]

o Thermal Cyclization (Gould-Jacobs):
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o Add the acrylate intermediate dropwise to refluxing Dowtherm A (~250°C).[1] High dilution
is critical to prevent polymerization.[1]

o Mechanism:[1][5] Electrophilic aromatic substitution closes the ring.[1]

o Product: Ethyl 5,7-dichloro-4-hydroxyquinoline-3-carboxylate.[1][2]

e Saponification:

o Reflux the ester in 10% NaOH to hydrolyze the ethyl group.[1]

o Acidify with HCI to precipitate 5,7-dichloro-4-hydroxy-3-quinolinecarboxylic acid (CAS
131123-76-7).[1][2]

o Decarboxylation:

o Heat the carboxylic acid in diphenyl ether or quinoline at 250-270°C.[1]

o CO:z is evolved, yielding the target 5,7-dichloro-4-hydroxyquinoline.[1][2]
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Figure 2: The Gould-Jacobs synthetic pathway from 3,5-dichloroaniline to the target scaffold.[2]
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Part 3: Analytical Characterization[1]

To validate the synthesis, the following spectral signatures must be confirmed.
e Mass Spectrometry (ESI-MS):
o M+ Peak: 214 m/z (Base peak).[1]

o Isotope Pattern: Distinctive Clz pattern.[1] M (214), M+2 (216), and M+4 (218) with relative
intensities of approximately 9:6:1.[1]

e 'HNMR (DMSO-de):
o The spectrum should show signals for the quinoline ring protons.[1]
o H-2: Singlet or doublet (if coupling with NH) around & 7.8—-8.0 ppm.[1][2]

o H-6 & H-8: Two doublets (meta-coupling, J = 2 Hz) in the aromatic region (o 7.4—7.8 ppm).
[11[2]

o NH/OH: Broad singlet, typically >11 ppm (exchangeable with D20).[1]

Part 4: Pharmaceutical & Agrochemical Applications[2]
[5][10]

1. NMDA Receptor Antagonism: The 5,7-dichloro substitution pattern is critical for binding at the
glycine site of the NMDA receptor.[1] While 5,7-dichlorokynurenic acid (the 2-carboxylic acid
derivative) is the classic antagonist, the 4-hydroxyquinoline core serves as the essential
pharmacophore for structure-activity relationship (SAR) studies aimed at improving blood-brain
barrier penetration.[1][2]

2. Agrochemical Metabolites: This molecule is the primary environmental and biological
metabolite of Quinoxyfen (5,7-dichloro-4-(p-fluorophenoxy)quinoline), a potent fungicide used
to control powdery mildew.[1][2] Detection of 5,7-dichloro-4-hydroxyquinoline in soil or urine

samples serves as a biomarker for Quinoxyfen degradation.[1][2]

3. Antimalarial Precursors: Analogous to 4,7-dichloroquinoline (used for Chloroquine), the 5,7-
dichloro isomer is used to synthesize "reversed" chloroquine analogs to investigate resistance
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mechanisms in Plasmodium falciparum.[1]

References

o Chemical Identity & Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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